Cas no 36099-42-0 (2-benzyl-2-methyloxirane)
2-benzyl-2-methyloxirane structure
Product name:2-benzyl-2-methyloxirane
2-benzyl-2-methyloxirane Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, 2-methyl-2-(phenylmethyl)-
- 2-benzyl-2-methyloxirane
- rac-2-methyl-3-phenyl-1,2-epoxypropane
- 36099-42-0
- 2-methyl-2-benzyl-oxirane
- EN300-1869554
- DTXSID40451173
- HXDOYMSDQUBFHJ-UHFFFAOYSA-N
- SCHEMBL2525239
-
- Inchi： InChI=1S/C10H12O/c1-10(8-11-10)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
- InChI Key： HXDOYMSDQUBFHJ-UHFFFAOYSA-N
- SMILES： CC1(CO1)CC2=CC=CC=C2
Computed Properties
- Exact Mass: 148.08886
- Monoisotopic Mass: 148.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
2-benzyl-2-methyloxirane Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869554-0.5g |
2-benzyl-2-methyloxirane |
36099-42-0 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-5.0g |
2-benzyl-2-methyloxirane |
36099-42-0 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1869554-1.0g |
2-benzyl-2-methyloxirane |
36099-42-0 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1869554-5g |
2-benzyl-2-methyloxirane |
36099-42-0 | 5g |
$2028.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-1g |
2-benzyl-2-methyloxirane |
36099-42-0 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-0.1g |
2-benzyl-2-methyloxirane |
36099-42-0 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-0.05g |
2-benzyl-2-methyloxirane |
36099-42-0 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-0.25g |
2-benzyl-2-methyloxirane |
36099-42-0 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-2.5g |
2-benzyl-2-methyloxirane |
36099-42-0 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1869554-10.0g |
2-benzyl-2-methyloxirane |
36099-42-0 | 10g |
$4236.0 | 2023-06-01 |
2-benzyl-2-methyloxirane Related Literature
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
-
Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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